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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018

An In-depth Technical Guide to the Physical Properties of 1,9-Dibromononane

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical characteristics of chemical compounds is fundamental. This guide provides a
detailed overview of the physical properties of 1,9-Dibromononane, a versatile building block
in organic synthesis.

Core Physical and Chemical Properties

1,9-Dibromononane (CAS Number: 4549-33-1) is an a,w-dibromoalkane. Its chemical
structure consists of a nine-carbon aliphatic chain with bromine atoms attached to the terminal
carbons.[1] This structure imparts specific physical properties that are crucial for its application
in various chemical reactions. The compound typically appears as a clear, colorless to pale
yellow liquid.[1][2][3]

Quantitative Physical Data

The key physical properties of 1,9-Dibromononane are summarized in the table below for
easy reference and comparison.
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Property Value Conditions
Molecular Formula CoH1sBr2

Molecular Weight 286.05 g/mol

Density 1.407 g/mL at 25 °C

Boiling Point 285-288 °C

Melting Point -2°C

Flash Point >230 °F (>113 °C)

Refractive Index 1.496 at 20 °C (n20/D)
Vapor Pressure 0.00453 mmHg at 25 °C

(Data sourced from multiple references, including[2][3][4])

Solubility Profile

The solubility of a compound is dictated by its polarity.[1] Due to its long, non-polar
hydrocarbon chain, 1,9-Dibromononane is generally insoluble in polar solvents like water.[1][5]
Conversely, it exhibits good solubility in non-polar organic solvents such as hexane and
benzene, a characteristic explained by the "like dissolves like" principle.[1] This property is vital
for its use in organic synthesis where reactions are often conducted in non-polar media.[1]

Experimental Protocols for Property Determination

While specific experimental documentation for 1,9-Dibromononane is not detailed in the
provided results, the determination of its physical properties follows standard organic chemistry
laboratory procedures.

1. Boiling Point Determination: The boiling point of a liquid alkyl halide is typically determined
via distillation. The compound is heated in a distillation apparatus, and the temperature at
which the vapor pressure of the liquid equals the atmospheric pressure is recorded as the
boiling point. For accuracy, the pressure should be noted, especially if performing a vacuum
distillation.
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2. Melting Point Determination: For compounds with melting points below room temperature, a
cryostat or a specialized low-temperature melting point apparatus is used. The sample is
cooled until it solidifies and then slowly warmed. The temperature range over which the solid
melts is recorded.

3. Density Measurement: A calibrated pycnometer or a digital density meter is used to
determine the density of liquid 1,9-Dibromononane. The mass of a known volume of the liquid
is measured at a specific temperature, typically 25 °C, to calculate the density.[2]

4. Refractive Index Measurement: The refractive index is measured using a refractometer,
often an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument
measures the extent to which light is bent as it passes through the sample, providing a value at
a specific temperature and wavelength (usually the sodium D-line, 589 nm).[2]

5. Solubility Testing: A qualitative assessment of solubility involves adding a small amount of
1,9-Dibromononane to a test tube containing the solvent of interest (e.g., water, hexane). The
mixture is agitated, and the formation of a homogeneous solution indicates solubility. For
guantitative analysis, a saturated solution is prepared, and the concentration of the dissolved
solute is determined.

Synthesis Workflow

1,9-Dibromononane is a useful research chemical that can be synthesized from its
corresponding diol.[3] The following diagram illustrates a general workflow for its preparation.
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Reagents:
1,9-Nonanediol Carbon Tetrabromide (CBr4) Anhydrous DMF
(Starting Material) Sodium Bromide (NaBr) (Solvent)
Copper Catalyst

Reaction Conditions:
Stirring under Nitrogen

Purple LED light (394 nm)
24 hours

Reaction Mixture

Workup:
Partition between Ether and Water

\

Extraction:
Extract aqueous layer with Ether

\

Washing:
Wash organic layers with
NaHCO3, Na2S203, Brine

Y

Drying:
Dry with anhydrous Na2SO4

Y

Concentration:
Remove solvent under reduced pressure

Purification:
Column Chromatography (Hexane)

1,9-Dibromononane
(Final Product)

Click to download full resolution via product page

Caption: Synthesis of 1,9-Dibromononane from 1,9-nonanediol.[3]
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This technical guide provides a foundational understanding of the physical properties of 1,9-
Dibromononane. The data and protocols outlined are essential for the safe and effective
handling and application of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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